Cas no 91060-93-4 (Benzaldehyde,3-hydroxy-4-(1-methylethyl)-)

• Product Name: Benzaldehyde,3-hydroxy-4-(1-methylethyl)-
• CAS No: 91060-93-4
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 799163
• PubChem ID: 45096248
• Update Time: 2025-04-19

Benzaldehyde,3-hydroxy-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-hydroxy-4-(1-methylethyl)-
• 3-hydroxy-4-propan-2-ylbenzaldehyde
• Benzaldehyde, 3-hydroxy-4-(1-methylethyl)- (9CI)
• 3-HYDROXY-4-ISOPROPYLBENZALDEHYDE
• SCHEMBL3432659
• 3-HYDROXY-4-(PROPAN-2-YL)BENZALDEHYDE
• MB22475
• DTXSID30667468
• 91060-93-4
• 3-HYDROXY-4-(1-METHYLETHYL)-BENZALDEHYDE
• Benzaldehyde,3-hydroxy-4-(1-methylethyl)-(9ci)

• Inchi： 1S/C10H12O2/c1-7(2)9-4-3-8(6-11)5-10(9)12/h3-7,12H,1-2H3
• InChI Key： AAHPQRUIQYEFLD-UHFFFAOYSA-N
• SMILES： OC1C=C(C=O)C=CC=1C(C)C

Computed Properties

• Exact Mass: 164.084
• Monoisotopic Mass: 164.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 25
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids